Cas no 2185590-55-8 (N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethoxybenzamide)

• Product Name: N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethoxybenzamide
• CAS No: 2185590-55-8
• MF: C₁₉H₁₉NO₃S₂
• MW: 373.489062547684
• CID: 5337829
• Update Time: 2025-05-30

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-4-ethoxybenzamide
• N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethoxybenzamide
• 4-ethoxy-N-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]benzamide

• Inchi： 1S/C19H19NO3S2/c1-2-23-15-5-3-13(4-6-15)19(22)20-11-16(21)18-8-7-17(25-18)14-9-10-24-12-14/h3-10,12,16,21H,2,11H2,1H3,(H,20,22)
• InChI Key： MWDLSBAPZQGRMJ-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=CC=C1C(CNC(C1C=CC(=CC=1)OCC)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 429
• XLogP3: 3.4
• Topological Polar Surface Area: 115

Additional information on N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethoxybenzamide

Comprehensive Overview of N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethoxybenzamide (CAS No. 2185590-55-8)

N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethoxybenzamide (CAS No. 2185590-55-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique bithiophene and ethoxybenzamide moieties, exhibits remarkable potential in various applications, ranging from pharmaceutical development to advanced material engineering. Its molecular structure, which combines a hydroxyethyl linker with a thiophene-based backbone, offers a versatile platform for further chemical modifications and functionalization.

The growing interest in N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethoxybenzamide is driven by its potential role in addressing contemporary challenges in drug discovery and material innovation. Researchers are particularly intrigued by its ability to interact with biological targets, making it a promising candidate for the development of novel therapeutics. Additionally, its conjugated system, derived from the bithiophene unit, suggests potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethoxybenzamide?" The answer lies in its multifaceted properties. For instance, its hydrophilic and lipophilic balance, attributed to the hydroxyethyl and ethoxybenzamide groups, respectively, makes it an attractive scaffold for drug design. Moreover, the thiophene rings contribute to its electronic properties, which are highly sought after in the development of conductive polymers and other advanced materials.

Another hot topic in the scientific community is the synthetic pathways for CAS No. 2185590-55-8. Researchers are exploring efficient and scalable methods to synthesize this compound, with a focus on minimizing byproducts and maximizing yield. The incorporation of green chemistry principles, such as the use of eco-friendly solvents and catalysts, is also a key area of investigation. These efforts align with the broader trend of sustainable chemistry, which is a major focus in both academic and industrial settings.

In the context of drug discovery, N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethoxybenzamide has shown promise as a potential modulator of specific biological pathways. Its structural features, such as the hydroxyethyl group, may facilitate interactions with enzymes or receptors, making it a valuable tool for probing biochemical mechanisms. This has led to increased interest in its structure-activity relationships (SAR), with researchers aiming to optimize its pharmacological profile.

The compound's relevance extends beyond pharmaceuticals. In the field of organic electronics, the bithiophene unit is known for its excellent charge-transport properties. This has sparked curiosity about whether CAS No. 2185590-55-8 could be utilized in the fabrication of next-generation electronic devices. Questions like "How does N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethoxybenzamide perform in organic solar cells?" are increasingly common in scientific forums and search engines.

From a regulatory perspective, it is important to note that N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethoxybenzamide is not classified as a hazardous or controlled substance. This makes it an accessible compound for research and development purposes, provided that standard laboratory safety protocols are followed. Its stability under various conditions is another advantage, as it simplifies storage and handling procedures.

Looking ahead, the future of CAS No. 2185590-55-8 appears bright, with ongoing studies exploring its full potential. Whether in the realm of medicinal chemistry or material science, this compound is poised to make significant contributions. As researchers continue to unravel its properties and applications, it is likely to remain a topic of interest in scientific literature and discussions.

In summary, N-(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)-4-ethoxybenzamide (CAS No. 2185590-55-8) represents a compelling example of how molecular design can yield compounds with diverse and valuable applications. Its unique combination of structural elements and functional groups positions it as a versatile tool for innovation across multiple disciplines. As the scientific community delves deeper into its capabilities, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.